Cas no 2138262-79-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138262-79-8
• MF: C₁₀H₁₈ClNO₅
• MW: 267.706622600555
• CID: 5259487
• PubChem ID: 165440893
• Update Time: 2025-05-19

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-2-methylpropanoate
• 2138262-79-8
• EN300-386826
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H18ClNO5/c1-9(2,3)17-8(15)12-10(4,5-13)7(14)16-6-11/h13H,5-6H2,1-4H3,(H,12,15)
• InChI Key： AKRQIUSJORNOTH-UHFFFAOYSA-N
• SMILES： ClCOC(C(C)(CO)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 267.0873504g/mol
• Monoisotopic Mass: 267.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 405.3±40.0 °C(Predicted)
• pka: 9.60±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138262-79-8 and Its Potential Applications in Modern Research

The compound with the CAS number 2138262-79-8, currently under the index name "INDEX NAME NOT YET ASSIGNED," represents a fascinating subject of study in the realm of chemical and biomedical research. This compound, though not yet widely recognized by a specific name, has shown promising properties that make it a valuable candidate for further exploration. Its molecular structure and chemical properties suggest potential applications in various fields, including drug development, material science, and biotechnology.

In recent years, there has been a significant surge in the interest of small molecules with unique chemical profiles for their therapeutic potential. The compound CAS No. 2138262-79-8 is no exception. Its molecular framework, which includes several functional groups that are known to interact with biological targets, makes it an intriguing candidate for further investigation. Researchers have been particularly interested in its ability to modulate certain biochemical pathways that are associated with various diseases.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may have properties that could make it effective in treating conditions such as inflammation, neurodegenerative disorders, and even certain types of cancer. The ability of INDEX NAME NOT YET ASSIGNED to interact with specific proteins and enzymes has been a focal point of numerous studies. These interactions could lead to the development of novel therapeutic strategies that are more targeted and less toxic than existing treatments.

The chemical synthesis of CAS No. 2138262-79-8 has also been a subject of considerable interest. The synthesis route involves several steps that require precise control over reaction conditions to ensure high yield and purity. Researchers have been working on optimizing these synthetic pathways to make the compound more accessible for further research and commercialization. The development of efficient synthetic methods is crucial for translating laboratory findings into practical applications.

Another area where this compound shows promise is in the field of material science. Its unique chemical properties make it suitable for use in advanced materials that could have applications in electronics, coatings, and even sustainable energy solutions. The ability of INDEX NAME NOT YET ASSIGNED to form stable complexes with other molecules has led to the exploration of its use as a catalyst or a stabilizing agent in various chemical reactions.

The biodegradability and environmental impact of CAS No. 2138262-79-8 are also important considerations. Studies have shown that this compound can be degraded by natural processes without releasing harmful byproducts. This makes it an environmentally friendly option for both industrial and medical applications. The development of eco-friendly chemicals is a priority in modern research, and compounds like INDEX NAME NOT YET ASSIGNED align well with this goal.

In conclusion, the compound with CAS number 2138262-79-8, while still under investigation and without a designated index name, holds significant promise for future research and applications. Its unique chemical properties and potential therapeutic benefits make it a valuable asset in the quest for new treatments and materials. As research continues to uncover more about its capabilities, we can expect to see further developments that will enhance our understanding and utilization of this remarkable compound.